Cas no 6854-17-7 (2,5,7-Trimethylquinolin-8-ol 1-oxide)

• Product Name: 2,5,7-Trimethylquinolin-8-ol 1-oxide
• CAS No: 6854-17-7
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD00168980
• CID: 3331031
• PubChem ID: 762736
• Update Time: 2025-06-13

2,5,7-Trimethylquinolin-8-ol 1-oxide Chemical and Physical Properties

Names and Identifiers

• 8-QUINOLINOL, 2,5,7-TRIMETHYL-, 1-OXIDE
• 2,5,7-trimethylquinolin-8-ol 1-oxide
• 8-HYDROXY-2,5,7-TRIMETHYLQUINOLIN-1-IUM-1-OLATE
• CHEMBL1557263
• MFCD00168980
• 2,5,7-trimethyl-1-oxidoquinolin-1-ium-8-ol
• HMS2397D09
• 2,5,7-trimethyl-8-quinolinol 1-oxide
• AKOS001591563
• 2,5,7-trimethyl-8-hydroxyquinoline 1-oxide
• EU-0033724
• ALBB-027818
• LS-09618
• MLS000058833
• 6854-17-7
• CBDivE_007165
• SMR000069099
• 2,5,7-Trimethylquinolin-8-ol 1-oxide

• MDL： MFCD00168980
• Inchi： 1S/C12H13NO2/c1-7-6-8(2)12(14)11-10(7)5-4-9(3)13(11)15/h4-6,14H,1-3H3
• InChI Key： GZACHBOFTJXUOV-UHFFFAOYSA-N
• SMILES： [N+]1([O-])=C2C(C(C)=CC(C)=C2O)=CC=C1C

Computed Properties

• Exact Mass: 203.094628657Da
• Monoisotopic Mass: 203.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.7Ų

Additional information on 2,5,7-Trimethylquinolin-8-ol 1-oxide

Introduction to 2,5,7-Trimethylquinolin-8-ol 1-oxide (CAS No. 6854-17-7) and Its Emerging Applications in Chemical Biology

2,5,7-Trimethylquinolin-8-ol 1-oxide, identified by the chemical abstracts service number CAS No. 6854-17-7, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the quinoline family, a class of molecules well-documented for their broad spectrum of biological activities. The presence of hydroxyl and oxo groups in its structure, along with the methyl substitutions at specific positions, imparts unique electronic and steric properties that make it a versatile scaffold for drug discovery and material science applications.

The molecular framework of 2,5,7-Trimethylquinolin-8-ol 1-oxide consists of a benzene-like core fused with a pyridine ring, with additional functional groups that enhance its reactivity and potential biological interactions. The compound’s oxo group at the 1-position introduces polarity and hydrogen bonding capability, while the methyl groups at the 2-, 5-, and 7-positions modulate its overall shape and electronic distribution. These structural features are critical in determining its interactions with biological targets, making it a promising candidate for further exploration.

In recent years, there has been a surge in research focused on quinoline derivatives due to their demonstrated efficacy in various therapeutic areas. Specifically, 2,5,7-Trimethylquinolin-8-ol 1-oxide has been studied for its potential role in modulating enzyme activity and cellular pathways associated with inflammation, cancer, and neurodegenerative diseases. Preliminary studies suggest that this compound exhibits inhibitory effects on certain kinases and transcription factors, which are key players in disease progression.

One of the most compelling aspects of 2,5,7-Trimethylquinolin-8-ol 1-oxide is its ability to serve as a precursor for more complex derivatives through further chemical modification. Researchers have leveraged its reactive sites to introduce additional functional groups or to explore different substitution patterns, leading to novel compounds with enhanced biological properties. For instance, derivatization at the hydroxyl or oxo positions has yielded compounds with improved solubility and bioavailability, which are critical factors for successful drug development.

The synthesis of 2,5,7-Trimethylquinolin-8-ol 1-oxide (CAS No. 6854-17-7) typically involves multi-step organic reactions starting from readily available quinoline precursors. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers can conduct detailed structural elucidation and biological testing without compromising on quality. Techniques such as spectroscopic analysis (NMR, IR), chromatography (HPLC), and mass spectrometry are routinely used to confirm the identity and purity of the final product.

From a computational chemistry perspective, 2,5,7-Trimethylquinolin-8-ol 1-oxide has been subjected to molecular modeling studies to predict its binding interactions with biological targets. These studies have provided valuable insights into how the compound’s structure aligns with receptors or enzymes in vitro. Such insights are crucial for rational drug design and for identifying potential lead compounds that can be further optimized through medicinal chemistry approaches.

The pharmacological profile of 2,5,7-Trimethylquinolin-8-ol 1 oxide is still under active investigation; however, early findings indicate promising activity against certain disease models. In particular, its ability to interact with protein kinases has sparked interest in its potential as an anti-cancer agent. Additionally, its structural similarity to other known bioactive quinolines suggests that it may exhibit additional therapeutic benefits beyond those currently identified.

As research progresses, the applications of CAS No. 6854 -17 -7 are expected to expand into new areas such as materials science and nanotechnology. The unique electronic properties of this compound make it an attractive candidate for use in organic electronics or as a component in advanced materials designed for specific functionalities.

In conclusion,2 ,5 ,7 -Trimethylquinolin -8 -ol 1 -oxide represents a fascinating molecule with significant potential in both academic research and industrial applications . Its structural versatility , coupled with preliminary evidence of biological activity , positions it as a valuable asset for future investigations . As scientists continue to unravel its mysteries , we can anticipate further breakthroughs that will expand our understanding of this remarkable compound .